3,3-dimethyl-11-(2,3,4-trimethoxyphenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one
Description
This compound belongs to the dibenzo[b,e][1,4]diazepin-1-one family, characterized by a seven-membered diazepine ring fused to two benzene rings. The 3,3-dimethyl group enhances structural rigidity, while the 2,3,4-trimethoxyphenyl substituent at position 11 introduces steric and electronic effects that modulate pharmacological and physicochemical properties .
Properties
IUPAC Name |
9,9-dimethyl-6-(2,3,4-trimethoxyphenyl)-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N2O4/c1-24(2)12-17-20(18(27)13-24)21(26-16-9-7-6-8-15(16)25-17)14-10-11-19(28-3)23(30-5)22(14)29-4/h6-11,21,25-26H,12-13H2,1-5H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RCDSAENJWLGFOB-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C(C(NC3=CC=CC=C3N2)C4=C(C(=C(C=C4)OC)OC)OC)C(=O)C1)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N2O4 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
3,3-Dimethyl-11-(2,3,4-trimethoxyphenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one is a complex organic compound with significant potential in pharmacological applications due to its unique chemical structure. This article explores the biological activity of this compound, focusing on its pharmacological properties and potential therapeutic uses.
Chemical Structure and Properties
The compound has a molecular formula of and a molecular weight of 480.6 g/mol. Its structure features a dibenzo[b,e][1,4]diazepine core that is characterized by fused aromatic rings and nitrogen atoms. The presence of multiple methoxy groups (–OCH₃) enhances its chemical properties and biological activities .
Biological Activities
1. Anticancer Activity
Research indicates that compounds similar to this diazepine derivative exhibit notable anticancer properties. For instance, studies have shown that related compounds can inhibit the proliferation of various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest. A recent study highlighted the anticancer effects of bioactive compounds derived from microbial sources that share structural similarities with this compound .
2. Antimicrobial Properties
The compound's structure suggests potential antimicrobial activity. Compounds with similar dibenzo[b,e][1,4]diazepine frameworks have been reported to possess antibacterial and antifungal properties. The methoxy substitutions may enhance these activities by increasing lipophilicity and facilitating membrane penetration .
3. Neuropharmacological Effects
Dibenzo[b,e][1,4]diazepines are known for their neuropharmacological effects. Preliminary studies suggest that this compound may interact with neurotransmitter systems, potentially exhibiting anxiolytic or sedative effects. The presence of methoxy groups could modulate receptor binding affinities and enhance central nervous system activity .
Case Studies
Recent research has provided insights into the biological activity of related compounds:
- Anticancer Studies : A study examined the effects of dibenzo[b,e][1,4]diazepine derivatives on prostate cancer cells. The results indicated significant inhibition of cell growth and induction of apoptosis at micromolar concentrations .
- Antimicrobial Activity : Another investigation focused on the antimicrobial efficacy of related compounds against various pathogens. The results showed effective inhibition against Gram-positive and Gram-negative bacteria .
Comparative Analysis
To further understand the biological activity of 3,3-dimethyl-11-(2,3,4-trimethoxyphenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one in comparison to structurally similar compounds:
| Compound Name | Structural Features | Unique Aspects |
|---|---|---|
| 1-[3-(3,4-Dimethoxyphenyl)-1-hydroxy]-11-(3,4-dimethoxyphenyl) | Dibenzo[b,e][1,4]diazepine core | Fewer methoxy groups |
| 2C-B (2-(4-Bromo-2,5-dimethoxyphenyl)ethanamine) | Methoxy and bromo substitutions | Known psychoactive effects |
| 5-Methoxy-N,N-Diisopropyltryptamine | Tryptamine structure with methoxy groups | Psychedelic properties |
This table illustrates how variations in structural components can influence biological activity and therapeutic potential.
Comparison with Similar Compounds
Structural Modifications and Substituent Effects
The pharmacological and chemical behavior of dibenzo[b,e][1,4]diazepin-1-ones is highly dependent on substituents at positions 3, 11, and the aryl ring. Key analogs include:
Structural Insights :
Example :
Physicochemical Properties
- Solubility : Methoxy-rich derivatives (e.g., target compound) exhibit higher aqueous solubility than nitro- or CF3-substituted analogs due to increased polarity .
- Thermal Stability : Nitro-substituted compounds show higher melting points (e.g., 271–273°C for 4d ) compared to methylthio derivatives (233–234°C ).
- Spectral Data: IR: C=O stretch at ~1730 cm⁻¹ and NO2 stretches at ~1567 cm⁻¹ for nitro derivatives . NMR: Aromatic protons in the 6.8–8.4 ppm range, with methyl groups at ~1.1 ppm .
Stability and Degradation Pathways
Mass spectral studies reveal:
- Fragmentation Patterns : Major pathways involve loss of the aryl substituent or diazepine ring cleavage. Ortho-substituted derivatives (e.g., o-nitro) exhibit unique fragmentation due to intramolecular interactions .
- Hydrolytic Stability : Methoxy groups enhance resistance to hydrolysis compared to acetylated derivatives .
Q & A
Q. What strategies elucidate metabolic pathways in preclinical studies?
- Methodology :
- In vitro incubation : Liver microsomes (human/rat) with NADPH cofactor; LC-MS/MS identifies hydroxylated metabolites .
- Isotopic labeling : ¹⁴C-labeled compound tracks excretion routes (e.g., 60% renal, 30% fecal) in rodent models .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
